2-(2'-Amino-6'-ethyl-3'-(methoxycarbonyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridin]-1-yl)acetic acid

• IUPAC Name: 2-(2'-amino-6'-ethyl-3'-methoxycarbonyl-7'-methyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-1-yl)acetic acid
• InChI: InChI=1S/C22H21N3O7/c1-4-24-11(2)9-14-16(19(24)28)22(17(18(23)32-14)20(29)31-3)12-7-5-6-8-13(12)25(21(22)30)10-15(26)27/h5-9H,4,10,23H2,1-3H3,(H,26,27)
• InChI Key: OLEYYYAGGPGZSJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC2=C(C1=O)C3(C4=CC=CC=C4N(C3=O)CC(=O)O)C(=C(O2)N)C(=O)OC)C
• Molecular Formula: C22H21N3O7
• Molecular Weight: 439.4 g/mol

Description

2-(2'-Amino-6'-ethyl-3'-(methoxycarbonyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridin]-1-yl)acetic acid is a useful research compound. Its molecular formula is C22H21N3O7 and its molecular weight is 439.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed methods for synthesizing various derivatives of spiro compounds, including those related to the structure of the chemical compound . For instance, a study detailed the synthesis of aminopyridyl/pyrazinyl-substituted spiro compounds, which demonstrated significant pharmacological effects, including tumor growth inhibition in human gastric carcinoma models (Li et al., 2013). Another research described the synthesis of spiro[indoline-3,4'-pyrazolo[3,4-b]pyridine]-5'-carbonitriles, showcasing a one-pot, three-component reaction that yields the target compound with good efficiency (Rahmati et al., 2012).

Biological Activities

The exploration of the biological activities of spiro compounds and their derivatives has been a significant area of research. For example, compounds synthesized from structures similar to the one have been evaluated for their anti-inflammatory and antimicrobial activities. One study synthesized indole, aminoindole, and pyranoindole derivatives and conducted pharmacological screening to test their anti-inflammatory activity (Nakkady et al., 2000). Another research focused on synthesizing spiro[indoline-3,4′-pyrano[3,2-c]quinolone]-3′-carbonitriles and discussed their potential reaction mechanisms (Aly et al., 2018).